Cas no 40188-83-8 (Benzoic acid,3,6-dichloro-2-nitro-, methyl ester)

• Product Name: Benzoic acid,3,6-dichloro-2-nitro-, methyl ester
• CAS No: 40188-83-8
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 329419
• PubChem ID: 38412
• Update Time: 2025-04-19

Benzoic acid,3,6-dichloro-2-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,6-dichloro-2-nitro-, methyl ester
• methyl 3,6-dichloro-2-nitrobenzoate
• UNII-1F71K030P0
• DTXSID2068218
• 40188-83-8
• EINECS 254-832-6
• Methyl 2,5-dichloro-6-nitrobenzoate
• METHYL 2,5-DICHLORO-6-NITROBENZOATE [HSDB]
• Q27252351
• HSDB 6168
• NS00030739
• 1F71K030P0
• Benzoic acid, 3,6-dichloro-2-nitro-, methyl ester

• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)6-4(9)2-3-5(10)7(6)11(13)14/h2-3H,1H3
• InChI Key： QAWANAKJSLISKW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(=O)OC)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.96
• Monoisotopic Mass: 248.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.533
• Boiling Point: 327.6°C at 760 mmHg
• Flash Point: 151.9°C
• Refractive Index: 1.581